3-cyano-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)benzamide
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Description
Synthesis Analysis
The synthesis of cyanoacetamides, which are considered one of the most important precursors for heterocyclic synthesis, can be carried out in several ways . The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives .Chemical Reactions Analysis
The chemical reactivity of cyanoacetamides allows them to obtain biologically active novel heterocyclic moieties . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions .Scientific Research Applications
Synthesis of α-Ketoamide Derivatives
A study describes using OxymaPure/DIC for synthesizing a series of α-ketoamide derivatives, closely related to the compound . These derivatives were obtained via the ring opening of N-acylisatin, indicating the compound's relevance in synthesizing complex molecular structures (El‐Faham et al., 2013).
Colorimetric Sensing of Fluoride Anions
N-(Cyano(naphthalen-1-yl)methyl)benzamide derivatives were synthesized and used for colorimetric sensing of fluoride anions. This demonstrates the potential of structurally similar cyano-benzamide compounds in sensor technologies, particularly in detecting specific ions (Younes et al., 2020).
Direct Carbonylation of Aminoquinoline Benzamides
A method was developed for the direct carbonylation of aminoquinoline benzamides, suggesting the potential of similar compounds in chemical reactions under mild conditions, and their ability to tolerate various functional groups (Grigorjeva & Daugulis, 2014).
Development of Photoluminescent Materials
The electrochemical oxidation of 2-amino-3-cyano-4-phenylthiophene led to the discovery of a new class of photoluminescent materials, highlighting the potential of cyano-benzamide compounds in developing materials with unique optical properties (Ekinci et al., 2000).
Antitumor Activity
Research on 2-beta-D-ribofuranosyloxazole-4-carboxamide (oxazofurin), structurally similar to the given compound, showed its cytotoxic properties toward certain cancer cells, suggesting potential antitumor applications (Franchetti et al., 1990).
Properties
IUPAC Name |
3-cyano-N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F3N3O2/c19-18(20,21)11-23-16(25)9-12-4-6-15(7-5-12)24-17(26)14-3-1-2-13(8-14)10-22/h1-8H,9,11H2,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLIQOIABQHYRNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)NC2=CC=C(C=C2)CC(=O)NCC(F)(F)F)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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